Cas no 1547065-03-1 (methyl 3-fluorocyclobutanecarboxylate)

methyl 3-fluorocyclobutanecarboxylate structure
1547065-03-1 structure
Product Name:methyl 3-fluorocyclobutanecarboxylate
CAS No:1547065-03-1
Molecular Formula:C6H9FO2
Molecular Weight:132.132865667343
MDL:MFCD20482254
CID:2201143
PubChem ID:50943720

methyl 3-fluorocyclobutanecarboxylate Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 3-fluoro-, methyl ester
    • methyl 3-fluorocyclobutanecarboxylate
    • trans-Methyl 3-fluorocyclobutanecarboxylate
    • methyl cis-3-fluorocyclobutanecarboxylate
    • Rel-methyl (1s,3s)-3-fluorocyclobutane-1-carboxylate
    • Methyl trans-3-fluorocyclobutanecarboxylate
    • starbld0049438
    • DB-352152
    • DB-143091
    • SCHEMBL989829
    • CS-0184849
    • BS-43224
    • cis-methyl -3-fluorocyclobutane-1-carboxylate
    • SY270403
    • P19700
    • Methyl 3-fluorocyclobutanecarboxylate
    • methyl 3-fluorocyclobutane-1-carboxylate
    • PB40854
    • trans-methyl -3-fluorocyclobutane-1-carboxylate
    • 1262278-57-8
    • SCHEMBL989827
    • MFCD20482254
    • 2231665-31-7
    • CS-0435440
    • 3-Fluorocyclobutanecarboxylic acid methyl ester
    • 1547065-03-1
    • MDL: MFCD20482254
    • InChIKey: DFHXRDVUAAMVAQ-UHFFFAOYSA-N
    • Inchi: 1S/C6H9FO2/c1-9-6(8)4-2-5(7)3-4/h4-5H,2-3H2,1H3
    • SMILES: FC1CC(C(=O)OC)C1

Computed Properties

  • Exact Mass: 132.05865769g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 132.05865769g/mol
  • Heavy Atom Count: 9
  • Complexity: 118
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 26.3Ų

methyl 3-fluorocyclobutanecarboxylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01EGTN-100mg
3-Fluorocyclobutanecarboxylic acid methyl ester
1547065-03-1 95%
100mg
$36.00 2024-06-20
A2B Chem LLC
AX53803-100mg
Methyl 3-fluorocyclobutane-1-carboxylate
1547065-03-1 97%
100mg
$68.00
Aaron
AR01EH1Z-100mg
3-Fluorocyclobutanecarboxylic acid methyl ester
1547065-03-1 97%
100mg
$81.00
abcr
AB535162-1 g
Methyl 3-fluorocyclobutane-1-carboxylate; .
1547065-03-1
1g
€447.60 2023-07-10
Ambeed
A711023-100mg
Methyl 3-fluorocyclobutane-1-carboxylate
1547065-03-1 98%
100mg
$58.0 2024-08-03
Chemenu
CM464522-1g
3-Fluorocyclobutanecarboxylic acid methyl ester
1547065-03-1 95%+
1g
$286 2022-12-31
eNovation Chemicals LLC
D631126-1G
methyl 3-fluorocyclobutane-1-carboxylate
1547065-03-1 97%
1G
$255 2022-09-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG1124-1G
methyl 3-fluorocyclobutanecarboxylate
1547065-03-1 97%
1g
¥ 1,570.00

methyl 3-fluorocyclobutanecarboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1547065-03-1)methyl 3-fluorocyclobutanecarboxylate
A1065761
Purity:99%/99%
Quantity:1g/5g
Price($):236.0/824.0